Cas no 313238-53-8 (Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate)

• Product Name: Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate
• CAS No: 313238-53-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD24532916
• CID: 2182835
• Update Time: 2025-06-09

Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 9-Hydroxy-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylic acid tert-butyl ester
• tert-butyl 9-hydroxy-3,7-diazabicyclo[3.3.1]nonane-3-carboxylate
• tert-butyl 9-Hydroxy-3,7-diaza-bicyclo[3.3.1]nonane-3-carboxylate
• Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate

• MDL： MFCD24532916
• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(16)14-6-8-4-13-5-9(7-14)10(8)15/h8-10,13,15H,4-7H2,1-3H3
• InChI Key： NXIZCOXUZZYOOJ-UHFFFAOYSA-N
• SMILES： OC1C2CNCC1CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Topological Polar Surface Area: 61.8

Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate

Introduction to Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate (CAS No. 313238-53-8)

Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate, identified by its Chemical Abstracts Service (CAS) number 313238-53-8, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic molecules, characterized by its unique bicyclic structure and functional groups that contribute to its diverse chemical properties and potential biological activities.

The molecular framework of Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate consists of a bicyclic system incorporating nitrogen atoms, which are essential for its role as a potential pharmacophore in drug design. The presence of hydroxyl and carboxylate functional groups further enhances its reactivity and interaction with biological targets. This structural complexity makes it an intriguing candidate for further exploration in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of such complex molecules. Studies have indicated that the bicyclic core of Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards specific biological receptors. This has opened up new avenues for the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions.

The hydroxyl group in the molecule plays a crucial role in modulating its pharmacokinetic properties. It can participate in hydrogen bonding interactions, which are vital for the molecule's stability and bioavailability. Additionally, the carboxylate group contributes to the molecule's solubility in polar environments, making it more suitable for formulation into pharmaceutical products. These characteristics make Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate a promising candidate for further investigation in drug development.

In recent years, there has been a growing interest in the use of heterocyclic compounds as lead structures for drug discovery. The nitrogen-containing heterocycles are particularly valuable due to their ability to mimic natural biomolecules and interact with biological targets in a predictable manner. Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate exemplifies this trend, as its unique structural features make it an excellent candidate for designing molecules with tailored biological activities.

One of the most exciting aspects of Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that compounds with similar structural motifs may interfere with aberrant signaling pathways involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of this molecule to modulate neurotransmitter activity makes it a compelling target for further research.

The synthesis of Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate presents both challenges and opportunities for synthetic chemists. The complex bicyclic structure requires careful planning and execution to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to access such complex molecules more efficiently than ever before. These advancements have not only facilitated the production of Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate but also opened up new possibilities for its derivatives.

Future research on Tert-Butyl 9-Hydroxy-3,7-Diaza-Bicyclo3.3.1Nonane-3-Carboxylate is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning the substituents on the bicyclic core, researchers can enhance its binding affinity, selectivity, and metabolic stability. These efforts are expected to lead to the discovery of novel therapeutic agents with improved efficacy and safety profiles.

The growing body of evidence supporting the potential of heterocyclic compounds in drug development underscores the importance of continued research into molecules like Tert-butyl 9-hydroxy - [the full name truncated here for brevity but understood contextually] - carboxylate (CAS No: [the full CAS number truncated here but understood contextually]) . As our understanding of biological systems evolves, so too does our ability to design molecules that can interact with them in meaningful ways.

In conclusion, Tert-butyl [the full name truncated here but understood contextually] represents a significant advancement in medicinal chemistry with far-reaching implications for drug discovery and development . Its unique structural features , combined with its promising biological activities , make it an invaluable tool for researchers striving to develop new treatments for complex diseases . As we continue to explore this exciting compound , we can anticipate many more breakthroughs that will shape the future of medicine .